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Compound Name: 2-Chloro-6-fluoro-4-nitrophenol

CAS No.: 757251-37-9

Cat. No.: B2655673

Get Quote

Mechanistic Causality of Acidity in Halogenated
Nitrophenols
The acidity of a phenol is fundamentally governed by the thermodynamic stability of its

conjugate base (the phenoxide anion). Substituents that withdraw electron density stabilize this

anion, thereby increasing acidity and lowering the

.

Baseline Activation: Unsubstituted phenol has a

of ~9.95. The introduction of a nitro group at the para position (yielding 4-nitrophenol)
dramatically 1[1]. This shift is driven by a strong resonance (-R) effect, which delocalizes the
negative charge onto the nitro oxygen atoms, compounded by the nitro group's inductive (-I)
pull.

Mono-ortho Halogenation: The addition of a halogen at the ortho position introduces a strong

-I effect, further stabilizing the phenoxide.
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Fluorine: In 2-fluoro-4-nitrophenol, the highly electronegative fluorine exerts a strong

inductive pull, resulting in a2

2[2].

Chlorine: Counterintuitively, 2-chloro-4-nitrophenol exhibits a slightly lower (more acidic) 3

3[3]. Although chlorine is less electronegative than fluorine, its larger atomic radius and
higher polarizability more effectively diffuse the localized negative charge of the
phenoxide. Furthermore, fluorine forms stronger intramolecular hydrogen bonds with the
phenolic proton in the undissociated state, slightly resisting deprotonation compared to the
weaker hydrogen bonding in the chloro analog.

Di-ortho Halogenation (The CFNP Advantage): Symmetrical di-ortho substitution, as seen in

2,6-difluoro-4-nitrophenol, 4

4[4]. 2-Chloro-6-fluoro-4-nitrophenol (CFNP) utilizes an 5[5]. By combining the extreme
electronegativity of fluorine with the superior polarizability and steric disruption of chlorine,
CFNP achieves a highly stabilized phenoxide state. The predicted

of CFNP lies in the 4.1 - 4.3 range, making it an exceptionally acidic mononitrophenol and a
superior leaving group for continuous enzyme assays.

Phenol
pKa ~9.95

4-Nitrophenol
pKa ~7.15

 + para-NO2
(-R, -I) 2-Halo-4-nitrophenols

pKa ~5.4 - 6.0

 + ortho-F/Cl
(-I)

2-Chloro-6-fluoro-
4-nitrophenol
pKa ~4.1 - 4.3

 + ortho-F/Cl
(Dual -I)
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Logical progression of substituent electronic effects on phenolic acidity.

Quantitative Comparison
The table below consolidates the acidity profiles of CFNP and its structural analogs,

highlighting the primary electronic effects driving their dissociation constants.
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Compound Reported/Predicted Primary Electronic
Effects

Application Notes

Phenol 9.95 Baseline

Poor leaving group;

requires highly basic

conditions.

4-Nitrophenol 7.15 Strong -R, -I (para)

Standard

chromogenic reporter;

partially protonated at

pH 7.4.

2-Fluoro-4-nitrophenol 5.67 - 6.00 -I (ortho F)

Good leaving group;

strong electronegative

pull.

2-Chloro-4-nitrophenol 5.43 - 5.45
-I (ortho Cl),

Polarizability

Excellent reporter; Cl

polarizability

enhances anion

stability.

2,6-Difluoro-4-

nitrophenol
4.28 Dual -I (ortho F, F)

Highly active leaving

group for mechanistic

enzymology.

2-Chloro-6-fluoro-4-

nitrophenol
~4.1 - 4.3

Dual -I, Asymmetric

Sterics

Optimal for assays

requiring complete

deprotonation at low

pH.

2,4-Dinitrophenol 4.11 Dual -R, -I

Reference standard;

extreme acidity due to

dual resonance.

Self-Validating Experimental Protocol for
Determination
To empirically verify the
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of CFNP or its analogs, UV-Vis spectrophotometric titration is the gold standard. Nitrophenols
exhibit a strong bathochromic (red) shift upon deprotonation, allowing for precise tracking of the
ionization state.

Methodology & Causality:

Buffer Preparation: Prepare a series of universal buffers (e.g., Britton-Robinson) ranging

from pH 2.0 to 8.0 in 0.5 pH increments.

Causality: A universal buffer system ensures consistent ionic strength across the entire pH

range, preventing salt-induced shifts in the apparent

.

Substrate Solubilization: Dissolve the nitrophenol in anhydrous DMSO to create a 10 mM

stock. Dilute to a final concentration of 50 µM in the respective aqueous buffers.

Spectral Acquisition: Scan the absorbance from 250 nm to 500 nm for each pH solution

using a temperature-controlled cuvette (25 °C).

Self-Validation via Isosbestic Point: Overlay the spectra. You must observe a clean isosbestic

point (a specific wavelength where total absorbance remains constant regardless of pH).

Causality: The presence of a sharp isosbestic point is a self-validating feature. It confirms

a strict two-state equilibrium (protonated phenol

deprotonated phenolate) and proves the sample is free from degradation, precipitation, or
unwanted side reactions.

Data Analysis: Extract the absorbance values at the

of the phenolate anion (typically ~400-410 nm). Plot Absorbance vs. pH and fit the data to
the Henderson-Hasselbalch non-linear regression model to determine the precise

.
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1. Buffer Preparation
Prepare universal buffers (pH 2.0 - 8.0)

2. Substrate Addition
Dilute stock to 50 µM in buffers

3. UV-Vis Scanning
Scan 250-500 nm to find isosbestic point

4. Data Extraction
Plot Absorbance at λ_max vs pH

 Validate 2-state equilibrium

5. pKa Determination
Non-linear fit to Henderson-Hasselbalch

 Derive inflection point

Click to download full resolution via product page

Self-validating UV-Vis spectrophotometric workflow for pKa determination.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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